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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl 3-chloropropionate, a versatile

chemical intermediate. The document details its commercial availability from various suppliers,

presents key technical data in a comparative format, and outlines experimental protocols for its

synthesis and analysis.

Introduction
Methyl 3-chloropropionate (CAS No. 6001-87-2) is a chlorinated ester of propanoic acid with

the molecular formula C₄H₇ClO₂.[1][2] It is a colorless to pale yellow liquid with a characteristic

odor.[2] This compound serves as a valuable building block in organic synthesis, finding

applications in the pharmaceutical, agrochemical, and fragrance industries.[3] Notably, it has

been explored as a greener alternative to traditional solvents like hexane for liquid phase ion-

pair extraction due to its lower volatility and reduced environmental impact.[2]

Commercial Availability and Suppliers
Methyl 3-chloropropionate is readily available from a range of chemical suppliers, catering to

both research and bulk quantity requirements. The purity levels and pricing can vary between

suppliers.

Table 1: Prominent Suppliers of Methyl 3-chloropropionate
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Supplier Purity
Available
Quantities

Indicative Pricing

Biosynth >98% 100 g $250.00[4]

Key Organics >98% 1 g, 5 g
£310.00 (1 g),

£647.00 (5 g)[5]

CymitQuimica Min. 95% Inquire for details Inquire for details[6]

Benchchem Typically 95% Inquire for details Inquire for details[1]

Simson Pharma

Limited

High Quality (with

CoA)
Inquire for details Inquire for details

Smolecule Research Grade Inquire for details Inquire for details[2]

Note: Pricing and availability are subject to change. Please consult the respective suppliers for

current information.

A broader search on chemical procurement platforms like PINPOOLS reveals a larger list of

over 27 potential suppliers globally, including companies in Germany, the United States, China,

and India.[4]

Technical Specifications
A comprehensive understanding of the physicochemical properties of Methyl 3-
chloropropionate is crucial for its effective application in research and development.

Table 2: Physicochemical Properties of Methyl 3-chloropropionate
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Property Value Source

Molecular Formula C₄H₇ClO₂ [1][2][7]

Molecular Weight 122.55 g/mol [1][2][7]

CAS Number 6001-87-2 [1][2][7]

IUPAC Name methyl 3-chloropropanoate [1][2][7]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 153.15 °C to 156 °C [2][4]

Density 1.1861 g/cm³ to 1.2 g/cm³ [2][4]

Flash Point 40 °C to 40.5 °C [4]

Refractive Index ~1.4263 [2]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether), limited

solubility in water.

[2]

Experimental Protocols
Synthesis of Methyl 3-chloropropionate via Acrylate
Method
A common and efficient method for the synthesis of Methyl 3-chloropropionate involves the

reaction of methyl acrylate with a source of hydrogen chloride. A patented method describes a

process that generates HCl in situ, which then reacts with methyl acrylate.[8]

Experimental Protocol:

Reaction Setup: In a 500 ml reaction flask equipped with a stirrer and under a water bath for

temperature control, add methyl acrylate (172.0g, 2 mol), anhydrous methanol (72.0g, 2.4

mol), 50 ml of methyl acetate (as a solvent), and 2.0g of hydroquinone (as a polymerization

inhibitor).[8]
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Addition of Acetyl Chloride: Stir the mixture to ensure uniformity. Slowly add acetyl chloride

(172.7g, 2.2 mol) dropwise to the reaction mixture. The acetyl chloride reacts with methanol

to generate hydrogen chloride in situ.[8]

Reaction: Continue to stir the mixture at 25°C for 12 hours.[8]

Purification: After the reaction is complete, the resulting mixed solution containing Methyl 3-
chloropropionate is purified by distillation under normal or reduced pressure to yield the

final product.[8] This method has been reported to achieve a yield of 93.8% with a purity of

99.5%.[8]

Reactants

Process Products

Methyl Acrylate

Mixing in Reaction Flask

Anhydrous Methanol

Methyl Acetate

Hydroquinone

Acetyl Chloride

Slow Dropwise Addition Stirring at 25°C for 12h Distillation Methyl 3-chloropropionate

Click to download full resolution via product page

Synthesis of Methyl 3-chloropropionate Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/CN101333163A/en
https://patents.google.com/patent/CN101333163A/en
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://patents.google.com/patent/CN101333163A/en
https://patents.google.com/patent/CN101333163A/en
https://www.benchchem.com/product/b1361392?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis by High-Performance Liquid Chromatography
(HPLC)
Methyl 3-chloropropionate can be analyzed using reverse-phase HPLC. The following is a

general protocol based on available information for similar compounds.[9]

Experimental Protocol:

Column: A Newcrom R1 reverse-phase HPLC column is suitable for this analysis.[9]

Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and an

acid modifier. For standard HPLC, phosphoric acid can be used. For Mass Spectrometry

(MS) compatible applications, formic acid should be substituted for phosphoric acid.[9]

Sample Preparation: Dissolve a known amount of Methyl 3-chloropropionate in the mobile

phase to prepare a stock solution. Create a series of dilutions to generate a calibration

curve.

Injection: Inject a defined volume of the sample onto the HPLC system.

Detection: Monitor the elution of the compound using a suitable detector, such as a UV

detector.

Quantification: The concentration of Methyl 3-chloropropionate in a sample can be

determined by comparing its peak area to the calibration curve generated from the

standards.
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General HPLC Analysis Workflow.

Application as an Extraction Solvent
Methyl 3-chloropropionate has been identified as a promising "green" alternative to traditional

extraction solvents like hexane.[2] It can be employed in liquid-liquid extraction to isolate

organic compounds from aqueous matrices.

General Protocol for Liquid-Liquid Extraction:

Sample Preparation: Prepare the aqueous sample containing the analyte of interest.
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Solvent Addition: In a separatory funnel, add a specific volume of Methyl 3-
chloropropionate to the aqueous sample.

Extraction: Shake the separatory funnel vigorously for a set period to facilitate the

partitioning of the analyte from the aqueous phase to the organic phase (Methyl 3-
chloropropionate).

Phase Separation: Allow the two phases to separate. The denser Methyl 3-
chloropropionate layer will be the bottom layer.

Collection: Carefully drain the organic layer containing the extracted analyte.

Further Analysis: The collected organic phase can then be concentrated and analyzed using

techniques such as GC-MS or HPLC.

Aqueous Sample in Separatory Funnel

Add Methyl 3-chloropropionate

Vigorous Shaking

Allow Phases to Separate

Collect Organic Layer

Analyze Extract (e.g., HPLC, GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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